Cas no 71242-28-9 (1,2-Ditridecanoyl-sn-glycero-3-phosphocholine)
1,2-Ditridecanoyl-sn-glycero-3-phosphocholine Chemical and Physical Properties
Names and Identifiers
-
- 1,2-ditridecanoyl-sn-glycero-3-phosphocholine
- PC(13:0/13:0)
- LMGP01010456
- 13:0 PC, 1,2-ditridecanoyl-sn-glycero-3-phosphocholine, powder
- [(2R)-2,3-di(tridecanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate
- SCHEMBL5007916
- 3,5,9-Trioxa-4-phosphadocosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxotridecyl)oxy]-,innersalt,4-oxide,(7R)-
- 3,5,9-Trioxa-4-phosphadocosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxotridecyl)oxy]-, inner salt, 4-oxide, (7R)-
- 3,5,9-Trioxa-4-phosphadocosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxotridecyl)oxy]-, inner salt, 4-oxide, (R)-
- 13:0 PC
- G78084
- 71242-28-9
- WCA24228
- 1,2-Ditridecanoyl-sn-glycero-3-phosphocholine
-
- Inchi: 1S/C34H68NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-33(36)40-30-32(31-42-44(38,39)41-29-28-35(3,4)5)43-34(37)27-25-23-21-19-17-15-13-11-9-7-2/h32H,6-31H2,1-5H3/t32-/m1/s1
- InChI Key: RLNYFMQMIIHWFV-JGCGQSQUSA-N
- SMILES: P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCC)=O)OC(CCCCCCCCCCCC)=O)OCC[N+](C)(C)C
Computed Properties
- Exact Mass: 649.46825513 g/mol
- Monoisotopic Mass: 649.46825513 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 44
- Rotatable Bond Count: 34
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.2
- Topological Polar Surface Area: 111
- Molecular Weight: 649.9
Experimental Properties
- Color/Form: 10 mg/mL (850340C-25mg)
1,2-Ditridecanoyl-sn-glycero-3-phosphocholine Security Information
- Hazardous Material transportation number:UN 1888 6.1 / PGIII
- Storage Condition:−20°C
1,2-Ditridecanoyl-sn-glycero-3-phosphocholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-XL893-5mg |
1,2-ditridecanoyl-sn-glycero-3-phosphocholine |
71242-28-9 | >99% | 5mg |
¥278.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-XL893-20mg |
1,2-ditridecanoyl-sn-glycero-3-phosphocholine |
71242-28-9 | >99% | 20mg |
¥523.0 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D130419-100mg |
1,2-Ditridecanoyl-sn-glycero-3-phosphocholine |
71242-28-9 | >99% | 100mg |
¥1647.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D130419-25mg |
1,2-Ditridecanoyl-sn-glycero-3-phosphocholine |
71242-28-9 | >99% | 25mg |
¥700.90 | 2023-09-03 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031660-100mg |
1,2-ditridecanoyl-sn-glycero-3-phosphocholine,99% |
71242-28-9 | 99% | 100mg |
¥1977 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031660-25mg |
1,2-ditridecanoyl-sn-glycero-3-phosphocholine,99% |
71242-28-9 | 99% | 25mg |
¥841 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031660-500mg |
1,2-ditridecanoyl-sn-glycero-3-phosphocholine,99% |
71242-28-9 | 99% | 500mg |
¥9004 | 2024-05-22 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 850340C-25MG |
13:0 PC |
71242-28-9 | 25mg |
¥1314.95 | 2023-11-02 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 850340P-25MG |
13:0 PC |
71242-28-9 | 25mg |
¥1319.89 | 2023-11-02 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 850340P-200MG |
13:0 PC |
71242-28-9 | 200mg |
¥2500.76 | 2023-11-02 |
1,2-Ditridecanoyl-sn-glycero-3-phosphocholine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 1,2-Ditridecanoyl-sn-glycero-3-phosphocholine
1,2-Ditridecanoyl-sn-glycero-3-phosphocholine: A Comprehensive Overview
The compound with CAS No. 71242-28-9, commonly referred to as 1,2-Ditridecanoyl-sn-glycero-3-phosphocholine, is a specialized phospholipid that has garnered significant attention in the fields of lipid biochemistry, drug delivery systems, and nanotechnology. This molecule is characterized by its unique structure, which includes a glycerol backbone esterified with two tridecanoic acid (C13) chains at the sn-1 and sn-2 positions, and a phosphorylated choline group at the sn-3 position. Its long-chain fatty acids and phosphocholine moiety make it a versatile component in various biological and technological applications.
Recent studies have highlighted the role of 1,2-Ditridecanoyl-sn-glycero-3-phosphocholine in membrane dynamics and drug delivery systems. The molecule's ability to form stable lipid bilayers has been exploited in the development of nanoparticle-based drug delivery systems, where it serves as a key component in encapsulating hydrophobic drugs. Researchers have demonstrated that the incorporation of this phospholipid into lipid nanoparticles enhances their stability, biocompatibility, and targeting efficiency. For instance, a 2023 study published in *Nature Materials* reported that lipid nanoparticles formulated with 1,2-Ditridecanoyl-sn-glycero-3-phosphocholine exhibited superior drug encapsulation efficiency compared to traditional phospholipids like DSPC or DPPC.
In addition to its role in drug delivery, 1,2-Ditridecanoyl-sn-glycero-3-phosphocholine has been investigated for its potential in biosensing and diagnostic applications. The molecule's structural properties allow it to interact with specific biomolecules, making it a promising candidate for the development of biosensors and point-of-care diagnostic devices. A 2023 paper in *Biosensors and Bioelectronics* described the use of this phospholipid in constructing lipid-based biosensors capable of detecting low concentrations of analytes such as glucose and cholesterol with high sensitivity.
The synthesis of 1,2-Ditridecanoyl-sn-glycero-3-phosphocholine involves a multi-step process that typically includes the esterification of glycerol with tridecanoic acid followed by phosphorylation at the sn-3 position. Recent advancements in chemical synthesis have enabled the production of this compound with high purity and yield. For example, researchers have developed a novel enzymatic approach using lipases to catalyze the esterification step, resulting in a more efficient and environmentally friendly synthesis pathway. This method not only reduces production costs but also minimizes the environmental footprint associated with traditional chemical synthesis methods.
Another area where 1,2-Ditridecanoyl-sn-glycero-3-phosphocholine has shown promise is in the study of membrane biophysics. The molecule's long hydrocarbon chains contribute to its high melting point and rigidity, making it an ideal model system for studying membrane phase transitions and lipid packing. A 2023 study published in *Biophysical Journal* utilized this phospholipid to investigate the effects of chain length on membrane fluidity and protein-lipid interactions. The findings revealed that increasing fatty acid chain length significantly impacts membrane order parameters and protein mobility, providing valuable insights into lipid bilayer dynamics.
Furthermore, 1,2-Ditridecanoyl-sn-glycero-3-phosphocholine has been explored for its potential in cosmetic formulations due to its ability to enhance skin barrier function. The molecule's occlusive properties make it an effective ingredient in moisturizers and anti-aging products. A 2023 clinical trial published in *Journal of Cosmetic Science* demonstrated that formulations containing this phospholipid significantly improved skin hydration and reduced trans epidermal water loss (TEWL) compared to conventional emollients.
In conclusion, 1,2-Ditridecanoyl-sn-glycero-3-phosphocholine (CAS No. 71242-28-9) is a versatile phospholipid with diverse applications across multiple disciplines. Its unique structural properties make it an invaluable tool in drug delivery systems, biosensing technologies, membrane biophysics research, and cosmetic formulations. As ongoing research continues to uncover new functionalities of this compound, its role as a key component in innovative scientific advancements is expected to grow further.
71242-28-9 (1,2-Ditridecanoyl-sn-glycero-3-phosphocholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)